N-(4-chloro-2-fluorophenyl)-3,4-dimethoxybenzenesulfonamide

• IUPAC Name: N-(4-chloro-2-fluorophenyl)-3,4-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C14H13ClFNO4S/c1-20-13-6-4-10(8-14(13)21-2)22(18,19)17-12-5-3-9(15)7-11(12)16/h3-8,17H,1-2H3
• InChI Key: LHKBHEJIDZOLOA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2=C(C=C(C=C2)Cl)F)OC
• Molecular Formula: C14H13ClFNO4S
• Molecular Weight: 345.8 g/mol

Description

N-(4-chloro-2-fluorophenyl)-3,4-dimethoxybenzenesulfonamide is a compound of interest due to its sulfonamide moiety, which is a key pharmacophore in many therapeutic agents. This compound, like its analogs, is researched for its potential in various applications, including anti-cancer properties, despite the exclusion of drug use and dosage from this analysis.

Synthesis Analysis

The synthesis of sulfonamide compounds, including those with complex moieties such as this compound, involves multiple steps, including the activation of the sulfonamide group and subsequent reactions with aryl or alkyl halides. These processes are crucial for incorporating the desired functional groups into the sulfonamide scaffold, thereby altering its chemical and physical properties for specific applications (Mun et al., 2012).

Molecular Structure Analysis

Molecular structure analysis of sulfonamide compounds, including this compound, reveals that their activity and selectivity can be significantly influenced by the presence and positioning of substituents on the benzene ring. Crystal structure analysis has shown that different sulfonamide derivatives exhibit varied supramolecular architectures, influenced by weak intermolecular interactions, which are crucial for their biological activities (Shakuntala et al., 2017).

Chemical Reactions and Properties

Sulfonamide compounds, including this compound, participate in various chemical reactions, primarily due to the reactivity of the sulfonamide group. These reactions include sulfonation, amination, and coupling reactions, which are fundamental for modifying the chemical structure and hence the properties of the sulfonamide compounds for targeted applications.

Physical Properties Analysis

The physical properties of sulfonamide compounds, such as solubility, melting point, and stability, are determined by their molecular structure. For instance, the introduction of methoxy groups can influence the solubility and pharmacokinetic properties of these compounds. The detailed physical properties of specific compounds like this compound are critical for their formulation and application in various fields (Rodrigues et al., 2015).

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Many sulfonamides act as inhibitors of enzymes.

Safety and Hazards

Like all chemicals, handling this compound would require appropriate safety measures. It’s important to use personal protective equipment and follow safe laboratory practices.